Cas no 1600200-05-2 (4-(but-3-yn-2-yl)amino-3-methylbenzoic acid)

• Product Name: 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid
• CAS No: 1600200-05-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5705751
• PubChem ID: 114417539
• Update Time: 2025-10-31

4-(but-3-yn-2-yl)amino-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(But-3-yn-2-yl)amino]-3-methylbenzoicacid
• 4-[(But-3-yn-2-yl)amino]-3-methylbenzoic acid
• 1600200-05-2
• EN300-1449744
• Benzoic acid, 3-methyl-4-[(1-methyl-2-propyn-1-yl)amino]-
• 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid

• Inchi： 1S/C12H13NO2/c1-4-9(3)13-11-6-5-10(12(14)15)7-8(11)2/h1,5-7,9,13H,2-3H3,(H,14,15)
• InChI Key： DHZVYFPJKNNPHS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)NC(C#C)C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 380.6±37.0 °C(Predicted)
• pka: 4.71±0.10(Predicted)

Additional information on 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid

Professional Introduction to 4-(but-3-yn-2-yl)amino-3-methylbenzoic Acid (CAS No. 1600200-05-2)

4-(but-3-yn-2-yl)amino-3-methylbenzoic acid (CAS No. 1600200-05-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a butynyl group and an amino substituent on a methylated benzoic acid backbone, exhibits promising potential in various biochemical applications. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further chemical modifications and derivatization, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid is meticulously designed to facilitate interactions with biological targets, which is a critical consideration in drug discovery and development. The butynyl group at the para position relative to the amino substituent introduces a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility is particularly useful in the design of enzyme inhibitors, receptor ligands, and other therapeutic agents where precise molecular interactions are essential.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional conformation of such compounds. The 3D structural analysis of 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid has revealed that its bulky side chains can effectively engage with hydrophobic pockets of target proteins, thereby enhancing binding affinity. This insight has been instrumental in guiding the optimization of lead compounds during drug development pipelines.

In the realm of medicinal chemistry, 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid has been explored as a precursor for synthesizing novel therapeutic agents. Its incorporation into peptidomimetics and small molecule inhibitors has shown promise in preclinical studies. For instance, derivatives of this compound have demonstrated inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The amino group serves as a handle for covalent bond formation, enabling the development of targeted therapies that can selectively interact with disease-causing proteins.

The synthetic pathways for 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid have been optimized to ensure high yields and purity, which are crucial for pharmaceutical applications. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the butynyl moiety efficiently. These methods not only improve the scalability of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a biochemical perspective, the bioactivity of 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid has been extensively studied in vitro. Researchers have observed that this compound can modulate various cellular processes by interacting with specific biomolecules. For example, it has been shown to influence pathways involved in cell proliferation and apoptosis, making it a candidate for further investigation in oncology research. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to enhance bioavailability.

The pharmacokinetic properties of 4-(but-3-yn-2-yl)amino-3-methylbenzoic acid are another area of interest. Studies have indicated that this compound exhibits favorable solubility characteristics, which can be advantageous for formulation into oral or injectable medications. Furthermore, preliminary toxicological assessments have revealed low toxicity profiles, suggesting its safety for further clinical development. These findings are crucial for advancing the compound from laboratory research to potential therapeutic use.

In conclusion, 4-(but-3-ylylamino)-3-methylbenzoic acid (CAS No. 1600200 -05 -2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The ongoing research into its bioactivity and synthetic pathways continues to expand its potential uses in medicine and biotechnology. As our understanding of molecular interactions deepens, compounds like this one are poised to play pivotal roles in the development of next-generation therapeutics.